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Compound of Interest

Compound Name: Palmitelaidyl methane sulfonate

Cat. No.: B025028 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Introduction
This document addresses the requested Application Notes and Protocols for the in vivo use of

Palmitelaidyl methane sulfonate. A comprehensive search of scientific literature and public

databases was conducted to gather information regarding the biological activity, experimental

use, and mechanism of action of this specific compound.

Summary of Findings
Palmitelaidyl methane sulfonate, identified by CAS number 1192259-25-8, is chemically

defined as 9-Hexadecen-1-ol, 1-methanesulfonate, (9E)-.[1] It is available as a research-grade

lipid.[1] The corresponding (9Z)- isomer is known as Palmitoleyl methane sulfonate.[2]

Despite its availability as a chemical entity, a thorough investigation has revealed a complete

absence of published scientific literature detailing any in vivo applications, preclinical studies,

or biological effects of Palmitelaidyl methane sulfonate. The search for experimental data,

including efficacy, toxicology, pharmacokinetics, and mechanism of action, yielded no relevant

results for this specific compound.

The available research on related compounds focuses on short-chain alkyl methanesulfonates,

such as Methyl Methanesulfonate (MMS) and Ethyl Methanesulfonate (EMS).[3][4][5][6][7][8][9]

These are well-documented as potent DNA alkylating agents and are used experimentally as
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mutagens.[4][5][7][9] However, the biological activities of these small, water-soluble molecules

cannot be extrapolated to the long-chain lipid structure of Palmitelaidyl methane sulfonate.

Conclusion
Due to the lack of available data in the public domain, it is not possible to provide the requested

Application Notes, Experimental Protocols, quantitative data tables, or signaling pathway

diagrams for Palmitelaidyl methane sulfonate. No studies were found that would form the

basis for such a document.

Researchers interested in the in vivo applications of this compound would need to conduct

foundational, exploratory studies to determine its biological properties and potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Subject: In vivo Applications of Palmitelaidyl Methane
Sulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025028#in-vivo-applications-of-palmitelaidyl-
methane-sulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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